Cas no 7608-18-6 (Phosphine oxide, diphenyl(phenylethynyl)-)

• Product Name: Phosphine oxide, diphenyl(phenylethynyl)-
• CAS No: 7608-18-6
• MF: C₂₀H₁₅OP
• MW: 302.306266069412
• MDL: MFCD00408276
• CID: 538391
• PubChem ID: 10979563
• Update Time: 2025-04-19

Phosphine oxide, diphenyl(phenylethynyl)- Chemical and Physical Properties

Names and Identifiers

• Phosphine oxide, diphenyl(phenylethynyl)-
• 2-diphenylphosphorylethynylbenzene
• P,P-diphenyl-P-phenylethynylphosphane oxide
• phenylethynyl diphenylphosphine oxide
• Diphenyl(phenylethynyl)phosphine Oxide
• DTXSID80450620
• SCHEMBL23294749
• 7608-18-6
• SY293161

• MDL： MFCD00408276
• Inchi： 1S/C20H15OP/c21-22(19-12-6-2-7-13-19,20-14-8-3-9-15-20)17-16-18-10-4-1-5-11-18/h1-15H
• InChI Key： OMPOBRRYCQHUBB-UHFFFAOYSA-N
• SMILES： P(C#CC1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 302.08600
• Monoisotopic Mass: 302.086052095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 26.88000
• LogP: 4.00970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives